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Compound of Interest

Compound Name:
3-(Methoxycarbonyl)-4-

methylbenzoic acid

Cat. No.: B061836 Get Quote

An In-depth Technical Guide to 3-Methoxy-4-methylbenzoic Acid

Introduction
3-Methoxy-4-methylbenzoic acid, also known by its synonyms 3-Methoxy-p-toluic acid and 4-

Methyl-m-anisic acid, is a substituted benzoic acid derivative with significant applications in the

pharmaceutical and fine chemical industries.[1] Its molecular structure, featuring methoxy,

methyl, and carboxylic acid functional groups, makes it a versatile intermediate for the

synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIs).[1]

This technical guide provides a comprehensive overview of its chemical properties, spectral

data, synthesis, and safety information, tailored for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methoxy-4-methylbenzoic acid is

presented in the table below. This data is essential for its identification, handling, and use in

chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b061836?utm_src=pdf-interest
https://www.srinichem.com/the-role-of-3-methoxy-4-methylbenzoic-acid-cas-7151-68-0-as-a-pharmaceutical-intermediate/
https://www.srinichem.com/the-role-of-3-methoxy-4-methylbenzoic-acid-cas-7151-68-0-as-a-pharmaceutical-intermediate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
3-Methoxy-4-methylbenzoic

acid
[2][3][4]

CAS Number 7151-68-0 [1][2][3][4][5][6][7][8]

Molecular Formula C₉H₁₀O₃ [2][3][4][6][7][9]

Molecular Weight 166.17 g/mol [1][7][8]

Appearance
White to off-white crystalline

powder or light yellow powder
[1][10]

Melting Point Not specified in search results

Boiling Point Not specified in search results

Solubility Not specified in search results

InChI

1S/C9H10O3/c1-6-3-4-

7(9(10)11)5-8(6)12-2/h3-5H,1-

2H3,(H,10,11)

[2][9][11]

InChIKey
CEAVPXDEPGAVDA-

UHFFFAOYSA-N
[2][9][11]

SMILES COc1cc(ccc1C)C(O)=O [9]

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of

chemical compounds. The following tables summarize the available spectral information for 3-

Methoxy-4-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus Solvent
Chemical Shifts (δ,

ppm)
Reference

¹H NMR Not specified
Not specified in

search results
[12]

¹³C NMR Not specified
Not specified in

search results
[9][12]

Note: While search results indicate the availability of NMR data, specific peak assignments

were not provided.

Infrared (IR) Spectroscopy
The NIST WebBook provides an IR spectrum for 3-Methoxy-4-methylbenzoic acid in the gas

phase.[2] Key absorption bands are expected for the O-H stretch of the carboxylic acid, the

C=O stretch of the carbonyl group, C-O stretches of the ether and carboxylic acid, and

aromatic C-H and C=C stretches.

Mass Spectrometry (MS)
An electron ionization mass spectrum is available for this compound.[3] The mass spectrum

would show a molecular ion peak corresponding to the molecular weight of the compound,

along with fragmentation patterns characteristic of its structure.

Synthesis and Experimental Protocols
3-Methoxy-4-methylbenzoic acid is typically synthesized through multi-step organic reactions.

[6] Common starting materials include substituted phenols or toluenes, which undergo

reactions such as carboxylation and etherification.[6]

One documented synthetic approach involves the methylation of 3-hydroxy-4-methylbenzoic

acid.[13]

Example Experimental Protocol: Methylation of 3-
hydroxy-4-methylbenzoic acid
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This protocol is based on a patented process for the preparation of aromatic methyl

methoxycarboxylates.[13]

Materials:

3-hydroxy-4-methylbenzoic acid

3-methoxy-4-methylbenzoic acid

Potassium hydroxide (KOH)

Dimethyl sulphate ((CH₃)₂SO₄)

Water

Procedure:

A mixture of 3-hydroxy-4-methylbenzoic acid and 3-methoxy-4-methylbenzoic acid is

dissolved in water with potassium hydroxide.[13]

Dimethyl sulphate is added dropwise to the solution at a controlled temperature (e.g., 40°C)

over several hours.[13] The pH is maintained at 10.8-11 by the addition of KOH.[13]

After the addition is complete, the reaction mixture is stirred for an additional 30 minutes.[13]

The resulting ester (methyl 3-methoxy-4-methylbenzoate) is separated, washed with water,

and dried under vacuum.[13]

The aqueous phase is then acidified to precipitate any unreacted 3-methoxy-4-

methylbenzoic acid, which can be recovered by filtration and reused in subsequent batches.

[13]
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General Synthesis Workflow

Starting Materials

Reaction

Workup & Purification

Products

3-hydroxy-4-methylbenzoic acid

Methylation in aqueous solution
(pH 10.8-11, 40°C)

Dimethyl sulphate Potassium hydroxide

Separation of ester

Washing and dryingAcidification of aqueous phase

Methyl 3-methoxy-4-methylbenzoate

Filtration

Recovered 3-methoxy-4-methylbenzoic acid

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of methyl 3-methoxy-4-methylbenzoate.
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Applications in Drug Development
3-Methoxy-4-methylbenzoic acid serves as a crucial building block in the synthesis of various

pharmaceutical compounds. Its functional groups allow for a range of chemical modifications,

such as esterification, amidation, and halogenation.[1] This versatility makes it a valuable

intermediate in the development of new drug candidates, including anti-inflammatory and

analgesic agents, as well as drugs targeting the cardiovascular and central nervous systems.

[1] It is also utilized in medicinal chemistry research for structure-activity relationship (SAR)

studies.[1]

Role in Drug Discovery

Chemical Modifications

3-Methoxy-4-methylbenzoic acid
(Starting Material)

Esterification Amidation Halogenation

Advanced Intermediates

Active Pharmaceutical Ingredients (APIs)
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Caption: The utility of 3-Methoxy-4-methylbenzoic acid as a versatile intermediate.

Safety and Handling
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Based on available Safety Data Sheets (SDS), 3-Methoxy-4-methylbenzoic acid requires

careful handling in a laboratory or industrial setting.[5][10]

General Handling:

Avoid contact with skin and eyes.[5][14]

Do not breathe dust.[5]

Use in a well-ventilated area.[5][15]

Wash hands thoroughly after handling.[14][15]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate safety glasses or chemical goggles.[5][10][16]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5][10][14][16]

Respiratory Protection: Under normal use conditions, respiratory protection may not be

required. A particle filter may be recommended if dust is generated.[5]

Storage:

Keep container tightly closed.[5][10][15][16]

Store in a dry, cool, and well-ventilated place.[5][10][14][16]

Incompatible with strong oxidizing agents.[5]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[5][15]

Skin Contact: Wash off immediately with soap and plenty of water.[5][15]

Inhalation: Remove to fresh air.[5][15]

Ingestion: Clean mouth with water and get medical attention.[5]
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Conclusion
3-Methoxy-4-methylbenzoic acid is a chemical compound with significant utility, particularly as

an intermediate in the pharmaceutical industry. A thorough understanding of its chemical and

physical properties, spectral characteristics, and safe handling procedures is essential for its

effective and safe use in research and development. The synthetic routes to this compound are

well-established, ensuring its availability for various applications. As drug discovery and

development continue to advance, the importance of versatile building blocks like 3-Methoxy-4-

methylbenzoic acid is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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